1-(2-ethylpyrazol-3-yl)-N-[(5-methyl-1H-pyrazol-3-yl)methyl]ethanamine

• IUPAC Name: 1-(2-ethylpyrazol-3-yl)-N-[(5-methyl-1H-pyrazol-3-yl)methyl]ethanamine
• InChI: InChI=1S/C12H19N5/c1-4-17-12(5-6-14-17)10(3)13-8-11-7-9(2)15-16-11/h5-7,10,13H,4,8H2,1-3H3,(H,15,16)
• InChI Key: PPDPVVHKJYXNHH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)C(C)NCC2=NNC(=C2)C
• Molecular Formula: C12H19N5
• Molecular Weight: 233.31 g/mol

Description

1-(2-ethylpyrazol-3-yl)-N-[(5-methyl-1H-pyrazol-3-yl)methyl]ethanamine is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is also known as EMPEA and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of EMPEA is not fully understood. However, it has been suggested that EMPEA exerts its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and chemokines. It has also been suggested that EMPEA inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that are responsible for pain and inflammation.
Biochemical and Physiological Effects
EMPEA has been shown to have anti-inflammatory and analgesic effects in various animal models. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, and inhibit the activity of COX-2. EMPEA has also been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

EMPEA has several advantages for lab experiments. It is easy to synthesize and can be obtained in high yields. EMPEA is also stable under normal laboratory conditions. However, EMPEA has some limitations for lab experiments. It is not water-soluble, which can make it difficult to administer in animal models. In addition, the mechanism of action of EMPEA is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

For the study of EMPEA include investigating its mechanism of action, pharmacokinetics and pharmacodynamics, and potential clinical applications.

Synthesis Methods

EMPEA can be synthesized using different methods. One of the methods involves the reaction of 2-ethylpyrazole-3-carboxylic acid with 5-methyl-1H-pyrazole-3-methanol in the presence of a suitable coupling agent. The resulting product is then treated with ethylenediamine to obtain EMPEA.

Scientific Research Applications

EMPEA has been studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. EMPEA has also been studied for its potential application in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.